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molecular formula C10H11NO3 B8398287 6-(2-Methyl-1,3-dioxolan-2-yl)-2-pyridinecarboxaldehyde CAS No. 871366-24-4

6-(2-Methyl-1,3-dioxolan-2-yl)-2-pyridinecarboxaldehyde

Cat. No. B8398287
CAS RN: 871366-24-4
M. Wt: 193.20 g/mol
InChI Key: SOCBUVFREJVYON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536209B2

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), to a solution of 2-bromo-6-(2-methyl-[1,3]dioxolan-2-yl)-pyridine (2.21 g, 9.05 mmol) in Et2O (60.0 mL) at −78° C. was added dropwise n-BuLi (3.70 mL of a 2.5M solution in hexane, 9.25 mmol). The reaction mixture was then stirred at −78° C. for 30 min before DMF (0.85 mL, 11.00 mmol) was added dropwise. The reaction mixture was allowed to warm to rt over 1 h. 5% aq. NaHCO3 was added and the mixture was extracted three times with Et2O. The combined org. extracts were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (4:1 hept-EA to pure EA) gave the title compound as a pale yellow solid.
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-bromo-6-(2-methyl-[1,3]dioxolan-2-yl)-pyridine
Quantity
2.21 g
Type
reactant
Reaction Step One
Name
Et2O
Quantity
60 mL
Type
solvent
Reaction Step One
Name
n-BuLi
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
DMF
Quantity
0.85 mL
Type
reactant
Reaction Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
N#N.Br[C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([C:10]2([CH3:15])[O:14][CH2:13][CH2:12][O:11]2)[N:5]=1.[Li]CCCC.CN([CH:24]=[O:25])C.C([O-])(O)=O.[Na+]>CCOCC.CCCCCC>[CH3:15][C:10]1([C:6]2[N:5]=[C:4]([CH:24]=[O:25])[CH:9]=[CH:8][CH:7]=2)[O:14][CH2:13][CH2:12][O:11]1 |f:4.5|

Inputs

Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Name
2-bromo-6-(2-methyl-[1,3]dioxolan-2-yl)-pyridine
Quantity
2.21 g
Type
reactant
Smiles
BrC1=NC(=CC=C1)C1(OCCO1)C
Name
Et2O
Quantity
60 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
n-BuLi
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Li]CCCC
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Three
Name
DMF
Quantity
0.85 mL
Type
reactant
Smiles
CN(C)C=O
Step Four
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted three times with Et2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
extracts were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the residue by FC (4:1 hept-EA to pure EA)

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1(OCCO1)C1=CC=CC(=N1)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.